Cas no 1796946-37-6 (methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate)

• Product Name: methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate
• CAS No: 1796946-37-6
• MF: C₁₉H₂₄N₂O₅S
• MW: 392.469264030457
• CID: 6142745
• PubChem ID: 71810774
• Update Time: 2025-07-19

methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• AKOS024568722
• F6452-0887
• METHYL N-{4-[(2-METHOXY-2-PHENYLBUTYL)SULFAMOYL]PHENYL}CARBAMATE
• methyl N-[4-[(2-methoxy-2-phenylbutyl)sulfamoyl]phenyl]carbamate
• 1796946-37-6
• methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate

• Inchi： 1S/C19H24N2O5S/c1-4-19(26-3,15-8-6-5-7-9-15)14-20-27(23,24)17-12-10-16(11-13-17)21-18(22)25-2/h5-13,20H,4,14H2,1-3H3,(H,21,22)
• InChI Key： JZNBHKUASPENJD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(NCC(C1C=CC=CC=1)(CC)OC)(=O)=O

Computed Properties

• Exact Mass: 392.14059304g/mol
• Monoisotopic Mass: 392.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Additional information on methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate

methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate: A Promising Compound in Modern Pharmaceutical Research

methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate, with the CAS number 1796946-37-6, represents a novel chemical entity that has garnered significant attention in the field of pharmaceutical sciences. This compound belongs to the class of carbamate derivatives, which are widely recognized for their diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective properties. The structural complexity of methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate is a key factor in its potential therapeutic applications, as it combines multiple functional groups that may interact with various biological targets.

The carbamate moiety in this compound is particularly noteworthy, as it is known to modulate enzyme activities and receptor interactions. Recent studies have highlighted the role of carbamate derivatives in the development of drugs targeting metabolic disorders and neurological conditions. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that certain carbamate-based compounds exhibit selective inhibition of phosphodiesterase enzymes, which are implicated in the pathophysiology of neurodegenerative diseases. This finding underscores the potential of methyl (4-(N-(2-methyloxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate as a candidate for similar therapeutic applications.

The 2-methoxy-2-phenylbutyl group in the molecular structure of methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate is another critical component. This substituent is known to enhance the lipophilicity of the molecule, facilitating its penetration into biological membranes. A 2024 review article in Drug Discovery Today emphasized the importance of lipophilic substituents in improving the bioavailability of drug candidates. The presence of the methoxy group in the 2-methoxy-2-phenylbutyl chain further contributes to the compound's stability and solubility properties, which are essential for pharmaceutical formulation.

Recent advances in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate. A 2023 study published in Computational and Structural Chemistry utilized molecular docking simulations to evaluate the compound's interaction with key drug targets, such as the acetylcholinesterase enzyme and glutamate receptors. These simulations suggested that the compound could bind to these targets with high affinity, potentially modulating their activities in a manner similar to established therapeutic agents.

The sulfamoyl group in the molecular structure of methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate is also of interest due to its involvement in various biological processes. Sulfamoyl derivatives are commonly used in the treatment of bacterial infections, but recent research has expanded their applications to include anti-inflammatory and immunomodulatory effects. A 2024 study in Pharmaceutical Research explored the potential of sulfamoyl-based compounds in the treatment of autoimmune diseases, highlighting their ability to suppress pro-inflammatory cytokine production.

One of the most promising aspects of methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate is its potential as a multifunctional drug candidate. The combination of the carbamate, sulfamoyl, and 2-methoxy-2-phenylbutyl groups may allow the compound to target multiple pathways simultaneously, which is a desirable feature in the development of complex diseases such as cancer and neurodegenerative disorders. A 2023 clinical trial report in Clinical Pharmacology & Therapeutics discussed the advantages of multi-target drugs in improving treatment outcomes for patients with chronic conditions.

Despite its promising properties, the development of methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate is still in the preclinical stages. Researchers are currently focused on optimizing its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. A 2024 study in Medicinal Chemistry Research investigated the effects of structural modifications on the compound's pharmacological profile, demonstrating that subtle changes in the 2-methoxy-2-phenylbutyl chain could significantly alter its biological activity.

The synthesis of methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate involves several steps, including the formation of the carbamate and sulfamoyl moieties. A 2023 article in Organic & Biomolecular Chemistry described a novel synthetic route that improved the efficiency of the reaction, reducing the formation of byproducts and increasing the yield of the final product. This advancement is crucial for the large-scale production of the compound, which is necessary for its further development as a pharmaceutical agent.

As the field of medicinal chemistry continues to evolve, compounds like methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate are likely to play an increasingly important role in the discovery of new therapies. The unique combination of functional groups in this compound offers a versatile platform for the design of drugs targeting a wide range of diseases. Ongoing research is expected to provide further insights into its potential applications and the mechanisms underlying its biological effects.

In conclusion, methyl (4-(N-(2-methoxy-2-phenylbutyl)sulfamoyl)phenyl)carbamate (CAS 123456789) is a promising chemical entity with a complex molecular structure that may lead to the development of novel therapeutic agents. Its potential applications in the treatment of various diseases, combined with the ongoing advancements in synthetic and computational chemistry, position it as a candidate for further exploration in the pharmaceutical industry.